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Compound of Interest

Compound Name: D-Fructose-d-2

Cat. No.: B12393342

Essential Safety and Handling of D-Fructose

This guide provides crucial safety and logistical information for the handling and disposal of D-
Fructose in a laboratory setting. The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals.

Key Safety Information

D-Fructose is not classified as a hazardous substance. However, adherence to good laboratory
practices is essential to ensure safety.

Property Value

Appearance White crystalline powder
Molecular Formula CeH1206

Molecular Weight 180.16 g/mol

Melting Point 103-105 °C (217.4-221 °F)[1]
pH 5-7 (1.8% solution at 25°C)[1]
Occupational Exposure Limits No data available[2][3][4][5][6]

Personal Protective Equipment (PPE)
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Proper personal protective equipment is crucial to minimize exposure and ensure safety when
handling D-Fructose.

Eye and Face Protection:

o Wear appropriate protective eyeglasses or chemical safety goggles that comply with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[3][7]

Skin Protection:

» Hand Protection: While some sources state that hand protection is not required, it is good
practice to handle with gloves.[8] Gloves must be inspected before use, and proper glove
removal technique should be followed to avoid skin contact.[5][9] Dispose of contaminated
gloves after use in accordance with applicable laws and good laboratory practices.[5][9]

» Body Protection: Under normal use, special protective clothing is not required.[7]
Respiratory Protection:
o Respiratory protection is generally not required.[9]

 If dust is generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.
[3][7] A particulate filter device (EN 143) is recommended in case of dust formation.[8]

Operational and Disposal Plans

Handling Procedures:

Ensure adequate ventilation in the handling area.[3]

Avoid the formation of dust.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not ingest or inhale the substance.[3]

Wash hands thoroughly after handling.[3]
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o Keep the container tightly closed when not in use.[9]
e Store in a cool, dry, and well-ventilated place.[3]

Disposal Plan:

Dispose of waste and contaminated materials in suitable, closed containers.[9]

Follow all federal, state, and local regulations for waste disposal.

Do not empty into drains.[3]

Surplus and non-recyclable solutions should be sent to a licensed professional waste
disposal service.[4]

Safe Handling and Disposal Workflow
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Safe Handling and Disposal of D-Fructose
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Caption: Workflow for the safe handling and disposal of D-Fructose.

Note on Experimental Protocols: The provided information is based on Safety Data Sheets
(SDS), which are documents that provide health and safety information about products,
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substances, or chemicals. SDSs do not typically cite or provide detailed methodologies for
scientific experiments. Therefore, no experimental protocols are included in this guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12393342#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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